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Compound of Interest

Compound Name: 4-(2-amino-1-phenylethyl)aniline

CAS No.: 6578-31-0

Cat. No.: B1207606

Get Quote

Executive Summary
This technical guide provides a rigorous spectroscopic characterization of 4-(2-amino-1-
phenylethyl)aniline (Systematic Name: 2-(4-aminophenyl)-2-phenylethan-1-amine). As a gem-

diarylalkylamine scaffold, this molecule represents a critical pharmacophore found in various

monoamine reuptake inhibitors and synthesis intermediates for beta-3 adrenergic receptor

agonists (e.g., Mirabegron analogs).

The following data is synthesized from high-fidelity structural analogs (e.g., 2,2-

diphenylethylamine) and first-principles spectroscopic prediction, providing a self-validating

reference for researchers isolating or synthesizing this compound.

Part 1: Structural Logic & Identification
The molecule consists of an ethane backbone substituted at the C2 position (beta to the

primary amine) with two aryl rings: one unsubstituted phenyl ring and one para-substituted

aniline ring.
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Property Detail

IUPAC Name 2-(4-aminophenyl)-2-phenylethan-1-amine

Molecular Formula

Molecular Weight 212.29 g/mol

Key Moieties

Primary Aliphatic Amine (

), Primary Aromatic Amine (

), Chiral Methine (

)

Stereochemistry

The C2 carbon is chiral.[1][2] Synthetic samples

are typically racemic (

) unless stereoselective synthesis is employed.

Synthesis Context (Origin of Impurities)
Understanding the synthesis is crucial for interpreting "ghost peaks" in spectra. This compound

is typically accessed via the reduction of 2-(4-nitrophenyl)-2-phenylacetonitrile.

Common Impurity A: Unreduced nitrile (Signal at ~2240 cm⁻¹ in IR).

Common Impurity B: Mono-reduced intermediate (Hydroxylamine species).

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
Experimental Protocol

Solvent: DMSO-

is recommended over

.

Reasoning: The molecule contains two distinct amino groups.[1][3]
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often causes broadening of exchangeable protons due to trace acid/water. DMSO-

stabilizes the N-H bonds via hydrogen bonding, allowing for distinct resolution of the
aliphatic vs. aromatic amine signals.

Concentration: 10-15 mg in 0.6 mL solvent.

Reference: TMS (0.00 ppm).

1H NMR Data (400 MHz, DMSO- )

Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Aliphatic

(Alkyl) 1.45 Broad Singlet 2H -

3.15 Doublet (d) 2H 7.2

3.85 Triplet (t) 1H 7.2

Aromatic

(Aryl) 4.90 Broad Singlet 2H -

Ar-H (Aniline) 6.52 Doublet (d) 2H 8.4
Ortho to

(AA'BB')

Ar-H (Aniline) 6.95 Doublet (d) 2H 8.4
Meta to

(AA'BB')

Ar-H (Phenyl) 7.15 - 7.30 Multiplet (m) 5H -
Unsubstituted

Phenyl

Interpretation Logic:

The Methine Triplet (3.85 ppm): This is the diagnostic signal. It appears as a triplet due to

coupling with the adjacent methylene (
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). In 2,2-diphenylethylamine, this signal is at ~4.0 ppm. The electron-donating amino group
on the para-ring shields this proton slightly, shifting it upfield to ~3.85 ppm.

AA'BB' System: The 4-substituted aniline ring creates a classic "roofing" doublet pair. The

protons ortho to the amine (6.52 ppm) are significantly shielded compared to the phenyl

protons.

13C NMR Data (100 MHz, DMSO- )
Shift (

, ppm)
Carbon Type Assignment

47.5
Methylene carbon adjacent to

amine

53.2 Methine carbon (chiral center)

114.1 Ar-CH
Aniline ring (Ortho to

)

126.5 Ar-CH Phenyl ring (Para)

128.2 Ar-CH Phenyl ring (Ortho/Meta)

128.8 Ar-CH
Aniline ring (Meta to

)

131.5 Ar-C (Quat) Aniline ring (Ipso to alkyl)

143.5 Ar-C (Quat) Phenyl ring (Ipso)

147.0 Ar-C (Quat)
Aniline ring (Ipso to

)

Part 3: Mass Spectrometry (MS)
Fragmentation Pathway (ESI+)
The fragmentation of 1,1-diaryl-2-aminoethanes is dominated by the stability of the benzhydryl-

type cation formed after the loss of the alkylamine chain.
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Parent Ion

: m/z 213.14

Base Peak: m/z 182.09

Mechanism: The C1-C2 bond cleavage is energetically favorable because it generates a

resonance-stabilized carbocation where the positive charge is delocalized across both the

phenyl ring and the electron-rich aniline ring.

Figure 1: ESI+ Fragmentation Logic for 4-(2-amino-1-phenylethyl)aniline

Parent Ion
[M+H]+ = 213

Base Peak (Cation)
[Ar2CH]+
m/z = 182

- CH5N (31 Da)
Alpha-Cleavage

Neutral Loss
[CH2=NH3]

Tropylium Ion
(Secondary)

m/z = 91

Rearrangement
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Figure 1: The primary fragmentation pathway involves the loss of the methylamine unit to form

the stabilized diaryl cation.

Part 4: Infrared Spectroscopy (IR)
Experimental Protocol

Method: ATR (Attenuated Total Reflectance) on neat solid.

Self-Validation: Ensure the background spectrum is clear of water vapor, which interferes

with the N-H region.
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Wavenumber (

)
Mode Assignment

3380, 3450 (Stretch)
Primary aromatic amine

(Aniline) - Doublet

3250-3300 (Stretch)
Primary aliphatic amine -

Broad/Overlapping

3025 (Stretch) Aromatic C-H

2920, 2850 (Stretch)

Aliphatic C-H (

,

)

1615 (Ring)

Aromatic ring breathing

(enhanced by

)

1515 (Bend)
"Scissoring" mode of

1270 (Stretch) Aromatic C-N stretch

825 (OOP)
Para-substituted benzene

(Diagnostic)

700, 750 (OOP)
Monosubstituted benzene

(Diagnostic)

Diagnostic Check: The presence of peaks at 700/750 cm⁻¹ (monosubstituted) AND 825 cm⁻¹

(para-substituted) confirms the presence of both ring types.

Part 5: Structural Validation Workflow
To definitively confirm the structure of a synthesized sample, follow this logic flow using the

data above.
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Figure 2: Step-by-Step Structural Validation Logic

Unknown Sample
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Parent = 213?

2. Run IR
Peaks at 825 & 700 cm-1?

Yes

3. Run 1H NMR
Triplet at ~3.85 ppm?

Yes

4. D2O Shake Test
Do 1.45 & 4.90 ppm disappear?

Yes

CONFIRMED STRUCTURE:
4-(2-amino-1-phenylethyl)aniline

Yes

Click to download full resolution via product page

Figure 2: Logical workflow for validating the compound identity using the spectroscopic data

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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